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Compound of Interest

Compound Name: 2-Methylbenzothiazole

Cat. No.: B086508 Get Quote

Essential Safety and Handling Guide for 2-
Methylbenzothiazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Methylbenzothiazole in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure personal safety

and proper management of this chemical.

Physicochemical and Safety Data
A summary of key quantitative data for 2-Methylbenzothiazole is presented below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₇NS [1]

Molecular Weight 149.21 g/mol [2]

Appearance Yellow-orange liquid [1][3]

Odor Odorless [1][3]

Melting Point 11 - 14 °C / 51.8 - 57.2 °F [3][4]

Boiling Point 238 °C / 460.4 °F [1][4]

Flash Point 102 °C / 215.6 °F (closed cup) [1][3]

Density 1.173 g/mL at 25 °C [2]

Solubility
Not miscible or difficult to mix

with water.
[5]

Storage Class Code 10 - Combustible liquids [3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2-
Methylbenzothiazole. The following PPE is required to minimize exposure and ensure safety.
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Protection Type Specific Requirements Rationale & Citations

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety glasses

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.

To protect against potential

eye irritation or splashes.[3][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene)

and a lab coat or other

protective clothing.

To prevent skin contact, which

may cause irritation.[3][6]

Gloves should be inspected

before use and disposed of

properly after handling.[2]

Respiratory Protection

Generally not required with

adequate ventilation. If vapors

or mists are generated, use a

NIOSH/MSHA or EN 149

approved respirator.

To prevent irritation of the

mucous membranes and

respiratory tract in case of

inhalation.[6] Use in a well-

ventilated area or a chemical

fume hood is recommended.[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 2-
Methylbenzothiazole.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to keep airborne

concentrations low.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Inspect all PPE for integrity before use.[2]

2. Handling the Chemical:
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Avoid contact with eyes, skin, and clothing.[1][6]

Avoid inhalation of any vapors or mists.[6]

Do not eat, drink, or smoke in the work area.

Keep the container tightly closed when not in use.[1][5]

Wash hands thoroughly after handling the substance.[6]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][5][6]

Keep containers tightly closed to prevent leakage.[1][3]

Emergency and First Aid Plan
Immediate and appropriate first aid is critical in the event of exposure to 2-
Methylbenzothiazole.
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the exposed person to

fresh air immediately. If

breathing has stopped or is

difficult, provide artificial

respiration or oxygen. Seek

medical attention.

[2][6][7]

Skin Contact

Remove contaminated clothing

and shoes immediately. Wash

the affected skin with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation persists.

[1][2][6][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1][2][6]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[2][6]

Disposal Plan: Step-by-Step Procedure
Proper disposal of 2-Methylbenzothiazole and its waste is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect surplus and non-recyclable solutions in a suitable, closed container.[2]
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Contaminated packaging should be disposed of as unused product.[2]

2. Spill Management:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1][3]

Soak up the spill with an inert absorbent material (e.g., sand, silica gel).[1][3]

Collect the absorbed material into a suitable, closed container for disposal.[1][3]

3. Final Disposal:

Dispose of the chemical waste through a licensed disposal company.[2]

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste and consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[1]
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Caption: Workflow for the safe handling and disposal of 2-Methylbenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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